Cas no 941992-01-4 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide)

2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
- 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide
-
- Inchi: 1S/C23H25N3O5/c1-29-17-8-10-21(31-3)18(14-17)19-9-11-23(28)26(25-19)15-22(27)24-13-12-16-6-4-5-7-20(16)30-2/h4-11,14H,12-13,15H2,1-3H3,(H,24,27)
- InChI Key: ODBJLFSMUJUOFM-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=CC=C1OC)(=O)CN1N=C(C2=CC(OC)=CC=C2OC)C=CC1=O
2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2774-3047-20μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-2μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-3mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-25mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-4mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-75mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 75mg |
$208.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-10μmol |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-15mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-30mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2774-3047-2mg |
2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
941992-01-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 |
2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide Related Literature
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
-
Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
Additional information on 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide
Comprehensive Analysis of 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 941992-01-4)
The compound 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide (CAS No. 941992-01-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyridazine core, coupled with methoxyphenyl and acetamide moieties, makes it a promising candidate for studying enzyme interactions and receptor modulation. Researchers are particularly intrigued by its potential applications in targeted drug delivery and small-molecule therapeutics, aligning with the growing demand for precision medicine.
In recent years, the scientific community has focused on structure-activity relationship (SAR) studies to optimize the efficacy of compounds like 941992-01-4. The presence of multiple methoxy groups in its structure suggests potential interactions with cytochrome P450 enzymes, a hot topic in drug metabolism research. This aligns with frequent searches on platforms like PubMed and Google Scholar, where queries such as "how do methoxy groups affect drug bioavailability?" or "pyridazine derivatives in drug design" are trending. Such inquiries highlight the relevance of this compound in contemporary medicinal chemistry.
From a synthetic perspective, 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multistep organic reactions, including amide coupling and cyclization, which are critical to achieving high purity and yield. Laboratories specializing in custom synthesis frequently address challenges like regioselectivity and solvent optimization—key terms searched by chemists worldwide. The compound’s logP and hydrogen-bonding capacity further make it a subject of interest in computational chemistry and molecular docking simulations.
The pharmacological potential of CAS No. 941992-01-4 extends to its speculated role in modulating G-protein-coupled receptors (GPCRs), a trending area due to the rise of biologics and orphan drug development. Discussions on forums like ResearchGate often explore whether such compounds could bridge gaps in rare disease treatment. Additionally, its scaffold diversity resonates with the fragment-based drug discovery (FBDD) approach, a technique gaining traction in high-throughput screening (HTS) pipelines.
Environmental and green chemistry considerations are also pertinent to 941992-01-4. With increasing emphasis on sustainable synthesis, researchers are investigating catalytic methods to reduce waste during its production. Searches for "green solvents in heterocycle synthesis" or "catalytic amide formation" reflect this shift. The compound’s stability under varying pH conditions and thermal profiles further positions it as a model for preformulation studies in pharmaceutical development.
In conclusion, 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide represents a multifaceted tool for drug discovery and chemical biology. Its intersection with trending topics like personalized medicine, computational modeling, and green chemistry ensures its continued relevance. As laboratories and AI-driven platforms (e.g., AlphaFold) accelerate molecular design, compounds like CAS No. 941992-01-4 will remain at the forefront of innovation.
941992-01-4 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(2-methoxyphenyl)ethylacetamide) Related Products
- 1361700-71-1(2-Hydroxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine)
- 2171265-14-6((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methylbutanoic acid)
- 338425-25-5(<br>N-(4-Bromo-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfany l)-acetamide)
- 1392219-11-2((2S)-4-tert-butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-oxo-butanoic acid)
- 727689-84-1(2-(benzylsulfanyl)-4-ethyl-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile)
- 1342133-31-6(2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine)
- 2126178-06-9(tert-butyl N-[(1-benzyl-6-fluoro-1,2,3,4-tetrahydroquinolin-3-yl)methyl]carbamate)
- 1423034-58-5(methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)
- 1246555-43-0(4-Bromo-1-phenyl-1H-imidazole)
- 2172457-51-9(3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamido-2-methylpropanoic acid)




